(2-Methoxyphenyl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: (2-methoxyphenyl)-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H19N3O2S2/c1-24-17-5-3-2-4-15(17)18(23)21-7-9-22(10-8-21)19-20-16(13-26-19)14-6-11-25-12-14/h2-6,11-13H,7-10H2,1H3
• InChI Key: NGZBMELZTZELMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)C3=NC(=CS3)C4=CSC=C4
• Molecular Formula: C19H19N3O2S2
• Molecular Weight: 385.5 g/mol

Description

This compound is a new 1,3,4-oxadiazole and a key pharmacophore of several biologically active agents. It is composed of a methyl(thiophen-2-yl)-1,3,4-oxadiazole-2(3H)-thione moiety linked to a 2-methoxyphenyl unit via a piperazine ring that has a chair conformation.

Molecular Structure Analysis

The thiophene ring mean plane lies almost in the plane of the oxadiazole ring, with a dihedral angle of 4.35 (9). The 2-methoxyphenyl ring is almost normal to the oxadiazole ring, with a dihedral angle of 84.17 (10).

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazoles, have been found to interact with various biological targets, including enzymes like topoisomerase ii .

Mode of Action

The presence of a piperazine ring, a thiazole ring, and a methoxyphenyl group could contribute to its binding affinity and selectivity .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These activities suggest that the compound could potentially interact with multiple biochemical pathways.

Pharmacokinetics

The presence of a piperazine ring and a methoxyphenyl group could potentially enhance the compound’s solubility and bioavailability .

Result of Action

Compounds with similar structures have been reported to exhibit cytotoxic activity against various cancer cell lines . This suggests that the compound could potentially induce cell death in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using (2-Methoxyphenyl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone in lab experiments is its specificity for dopamine receptors. This allows researchers to study the effects of dopamine on the brain without the confounding effects of other neurotransmitters. However, its potential toxicity and limited solubility may limit its use in certain experiments.

Future Directions

For research on (2-Methoxyphenyl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone include further studies on its mechanism of action and potential therapeutic applications in neurological disorders. It may also be useful in studying the role of dopamine in addiction and reward pathways. Additionally, modifications to the compound may improve its solubility and reduce its toxicity, making it a more useful tool in scientific research.

Synthesis Methods

The synthesis of (2-Methoxyphenyl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone involves the reaction of 2-methoxybenzoyl chloride with 4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine in the presence of a base such as triethylamine. The resulting compound is then purified through column chromatography.

Scientific Research Applications

(2-Methoxyphenyl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone has potential applications in scientific research as a tool for studying the central nervous system. It has been shown to bind to dopamine receptors and inhibit dopamine uptake, suggesting a potential role in the treatment of neurological disorders such as Parkinson's disease.